Cas no 1806888-81-2 (5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806888-81-2
• MF: C₆H₄ClF₂N₃O₂
• MW: 223.564666748047
• CID: 4854007
• Update Time: 2025-05-24

5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H4ClF2N3O2/c7-4-2(5(8)9)1-3(10)6(11-4)12(13)14/h1,5H,10H2
• InChI Key： ZGFXTTSOGJCYHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C([N+](=O)[O-])=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine

Professional Introduction to 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806888-81-2)

5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine, with the CAS number 1806888-81-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an amino group, a chloro substituent, a difluoromethyl group, and a nitro group imparts unique chemical properties that make it valuable for drug discovery and development.

The compound's structure is highly relevant to modern medicinal chemistry due to its ability to serve as a building block for more complex molecules. The pyridine ring is a common scaffold in many pharmaceuticals, and modifications at specific positions can lead to enhanced biological activity. In particular, the combination of the amino and nitro groups can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine in the development of novel therapeutic agents. For instance, researchers have explored its utility in creating kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The electron-withdrawing nature of the nitro and difluoromethyl groups enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are key in drug synthesis.

The chloro substituent on the second carbon of the pyridine ring also plays a critical role in modulating the reactivity and selectivity of the compound. Chloropyridines are known to exhibit diverse biological activities, and their derivatives have been widely used in pharmaceuticals. The difluoromethyl group, on the other hand, is renowned for its ability to improve metabolic stability and binding affinity in drug candidates.

In terms of synthetic methodologies, 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine can be synthesized through multi-step organic transformations. One common approach involves the nitration of a halogenated pyridine precursor followed by functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision.

The compound's pharmacological profile has been extensively studied in vitro and in vivo. Preclinical investigations have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with specific enzymes has led to interest in its role as a scaffold for antiviral and antibacterial drugs.

The use of computational chemistry has further accelerated the discovery process for derivatives of 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has been particularly effective in identifying compounds with improved pharmacokinetic properties.

Industrial applications of this compound have also gained traction due to its role in large-scale drug production. Pharmaceutical companies often require high-purity intermediates for manufacturing complex APIs (Active Pharmaceutical Ingredients). The scalability of synthetic routes for 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine ensures that it remains a preferred choice for industrial processes.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in medicinal chemistry continue to uncover new ways to leverage its structural features for developing next-generation drugs. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality.

In conclusion, 5-Amino-2-chloro-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806888-81-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As scientific understanding advances, this compound is poised to play an even greater role in shaping the future of medicine.